NG25

• CAS No.: 1315355-93-1
• Product Name: NG25
• Molecular Formula: C29H30F3N5O2
• Molecular Weight: 537.58
• IUPAC Name: N-[4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl]-4-methyl-3-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)benzamide
• Standard InChI: InChI=1S/C29H30F3N5O2/c1-3-36-12-14-37(15-13-36)18-21-6-7-22(17-24(21)29(30,31)32)35-28(38)20-5-4-19(2)26(16-20)39-25-9-11-34-27-23(25)8-10-33-27/h4-11,16-17H,3,12-15,18H2,1-2H3,(H,33,34)(H,35,38)
• Standard InChIKey: SMPGEBOIKULBCT-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)CC2=C(C=C(C=C2)NC(=O)C3=CC(=C(C=C3)C)OC4=C5C=CNC5=NC=C4)C(F)(F)F
• Appearance: Solid powder
• Description: NG25 is a potent dual TAK1 and MAP4K2 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NG25; NG-25; NG 25
• Reference: 1: Scholey DV, Morgan NK, Riemensperger A, Hardy R, Burton EJ. Effect of supplementation of phytase to diets low in inorganic phosphorus on growth performance and mineralization of broilers. Poult Sci. 2018 Mar 16. doi: 10.3382/ps/pey088. [Epub ahead of print] PubMed PMID: 29562263.; 2: Pan G, Lyu T, Mortimer R. Comment: Closing phosphorus cycle from natural waters: re-capturing phosphorus through an integrated water-energy-food strategy. J Environ Sci (China). 2018 Mar;65:375-376. doi: 10.1016/j.jes.2018.02.018. PubMed PMID: 29548409.; 3: Simpson SD, Barber I, Winfield IJ. Understanding fish populations. J Fish Biol. 2018 Mar;92(3):563-568. doi: 10.1111/jfb.13574. PubMed PMID: 29537087.; 4: Jiang L, Ball G, Hodgman C, Coules A, Zhao H, Lu C. Analysis of Gene Regulatory Networks of Maize in Response to Nitrogen. Genes (Basel). 2018 Mar 8;9(3). pii: E151. doi: 10.3390/genes9030151. PubMed PMID: 29518046; PubMed Central PMCID: PMC5867872.; 5: Carter AJ, Hall EJ. Investigating factors affecting the body temperature of dogs competing in cross country (canicross) races in the UK. J Therm Biol. 2018 Feb;72:33-38. doi: 10.1016/j.jtherbio.2017.12.006. Epub 2017 Dec 21. PubMed PMID: 29496012.; 6: Bian Z, Yang Q, Li T, Cheng R, Barnett Y, Lu C. Study of the beneficial effects of green light on lettuce grown under short-term continuous red and blue light-emitting diodes. Physiol Plant. 2018 Mar 1. doi: 10.1111/ppl.12713. [Epub ahead of print] PubMed PMID: 29493775.; 7: Saidi H, Bérubé J, Laraba-Djebari F, Hammoudi-Triki D. Involvement of Alveolar Macrophages and Neutrophils in Acute Lung Injury After Scorpion Envenomation: New Pharmacological Targets. Inflammation. 2018 Feb 28. doi: 10.1007/s10753-018-0731-9. [Epub ahead of print] PubMed PMID: 29492721.; 8: Farnworth MJ, Packer RMA, Sordo L, Chen R, Caney SMA, Gunn-Moore DA. In the Eye of the Beholder: Owner Preferences for Variations in Cats' Appearances with Specific Focus on Skull Morphology. Animals (Basel). 2018 Feb 20;8(2). pii: E30. doi: 10.3390/ani8020030. PubMed PMID: 29461472; PubMed Central PMCID: PMC5836038.; 9: Hall HN, Masey O'Neill HV, Scholey D, Burton E, Dickinson M, Fitches EC. Amino acid digestibility of larval meal (Musca domestica) for broiler chickens. Poult Sci. 2018 Apr 1;97(4):1290-1297. doi: 10.3382/ps/pex433. PubMed PMID: 29452386.; 10: Lyu T, He K, Dong R, Wu S. The intensified constructed wetlands are promising for treatment of ammonia stripped effluent: Nitrogen transformations and removal pathways. Environ Pollut. 2018 May;236:273-282. doi: 10.1016/j.envpol.2018.01.056. PubMed PMID: 29414349.; 11: Wu S, Lyu T, Zhao Y, Vymazal J, Arias CA, Brix H. Rethinking Intensification of Constructed Wetlands as a Green Eco-Technology for Wastewater Treatment. Environ Sci Technol. 2018 Feb 20;52(4):1693-1694. doi: 10.1021/acs.est.8b00010. Epub 2018 Feb 1. PubMed PMID: 29388763.; 12: Bremner-Harrison S, Cypher BL, Van Horn Job C, Harrison SWR. Assessing personality in San Joaquin kit fox in situ: efficacy of field-based experimental methods and implications for conservation management. J Ethol. 2018;36(1):23-33. doi: 10.1007/s10164-017-0525-9. Epub 2017 Sep 12. PubMed PMID: 29353954; PubMed Central PMCID: PMC5746588.; 13: Zhang L, Lyu T, Zhang Y, Button M, Arias CA, Weber KP, Brix H, Carvalho PN. Impacts of design configuration and plants on the functionality of the microbial community of mesocosm-scale constructed wetlands treating ibuprofen. Water Res. 2017 Dec 23;131:228-238. doi: 10.1016/j.watres.2017.12.050. [Epub ahead of print] PubMed PMID: 29291484.; 14: Wang H, Chen Z, Li Y, Ji Q. NG25, an inhibitor of transforming growth factor β activated kinase 1, ameliorates neuronal apoptosis in neonatal hypoxic ischemic rats. Mol Med Rep. 2018 Jan;17(1):1710-1716. doi: 10.3892/mmr.2017.8024. Epub 2017 Nov 10. PubMed PMID: 29138854; PubMed Central PMCID: PMC5780114.; 15: Bi L, Pan G. From harmful Microcystis blooms to multi-functional core-double-shell microsphere bio-hydrochar materials. Sci Rep. 2017 Nov 13;7(1):15477. doi: 10.1038/s41598-017-15696-9. PubMed PMID: 29133868; PubMed Central PMCID: PMC5684341.; 16: Ding Y, Lyu T, Bai S, Li Z, Ding H, You S, Xie Q. Effect of multilayer substrate configuration in horizontal subsurface flow constructed wetlands: assessment of treatment performance, biofilm development, and solids accumulation. Environ Sci Pollut Res Int. 2018 Jan;25(2):1883-1891. doi: 10.1007/s11356-017-0636-4. Epub 2017 Nov 4. PubMed PMID: 29103118.; 17: Valencia-Avellan M, Slack R, Stockdale A, Mortimer RJG. Evaluating water quality and ecotoxicology assessment techniques using data from a lead and zinc effected upland limestone catchment. Water Res. 2018 Jan 1;128:49-60. doi: 10.1016/j.watres.2017.10.031. Epub 2017 Oct 15. PubMed PMID: 29080409.; 18: Hobson AJ, Stewart DI, Bray AW, Mortimer RJG, Mayes WM, Rogerson M, Burke IT. Mechanism of Vanadium Leaching during Surface Weathering of Basic Oxygen Furnace Steel Slag Blocks: A Microfocus X-ray Absorption Spectroscopy and Electron Microscopy Study. Environ Sci Technol. 2017 Jul 18;51(14):7823-7830. doi: 10.1021/acs.est.7b00874. Epub 2017 Jul 6. PubMed PMID: 28627883.; 19: Scholey D, Burton E, Morgan N, Sanni C, Madsen CK, Dionisio G, Brinch-Pedersen H. P and Ca digestibility is increased in broiler diets supplemented with the high-phytase HIGHPHY wheat. Animal. 2017 Sep;11(9):1457-1463. doi: 10.1017/S1751731117000544. Epub 2017 Mar 20. PubMed PMID: 28318476.; 20: Xu R, Zhang M, Mortimer RJ, Pan G. Enhanced Phosphorus Locking by Novel Lanthanum/Aluminum-Hydroxide Composite: Implications for Eutrophication Control. Environ Sci Technol. 2017 Mar 21;51(6):3418-3425. doi: 10.1021/acs.est.6b05623. Epub 2017 Mar 9. PubMed PMID: 28225266.
• PubChem Compound: 53340664
• Last Modified: Nov 11 2021